Cas no 1146616-02-5 ((5-Methylfuran-3-yl)boronic acid)

(5-Methylfuran-3-yl)boronic acid structure

1146616-02-5 structure

Product Name:(5-Methylfuran-3-yl)boronic acid

CAS No:1146616-02-5

MF:C₅H₇BO₃

MW:125.918281793594

MDL:MFCD18251264

CID:4572648

PubChem ID:119082933

Update Time:2025-07-28

(5-Methylfuran-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-methylfuran-3-yl)boronic acid
- Boronic acid, B-(5-methyl-3-furanyl)-
- 5-Methylfuran-3-ylboronic acid
- (5-Methylfuran-3-yl)boronic acid
- MDL： MFCD18251264
- Inchi： 1S/C5H7BO3/c1-4-2-5(3-9-4)6(7)8/h2-3,7-8H,1H3
- InChI Key： NEEMMKCUAKEXJF-UHFFFAOYSA-N
- SMILES： O1C=C(B(O)O)C=C1C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 96.2
Topological Polar Surface Area: 53.6

(5-Methylfuran-3-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M322348-2.5mg	(5-Methylfuran-3-yl)boronic Acid	1146616-02-5		2.5mg	$ 70.00	2022-06-04
TRC	M322348-5mg	(5-Methylfuran-3-yl)boronic Acid	1146616-02-5		5mg	$ 95.00	2022-06-04
TRC	M322348-25mg	(5-Methylfuran-3-yl)boronic Acid	1146616-02-5		25mg	$ 340.00	2022-06-04
Chemenu	CM430166-250mg	5-Methylfuran-3-ylboronic acid	1146616-02-5	95%+	250mg	$876	2023-03-07
Chemenu	CM430166-500mg	5-Methylfuran-3-ylboronic acid	1146616-02-5	95%+	500mg	$1363	2023-03-07
Chemenu	CM430166-1g	5-Methylfuran-3-ylboronic acid	1146616-02-5	95%+	1g	$1742	2023-03-07
Enamine	EN300-257435-0.05g	(5-methylfuran-3-yl)boronic acid	1146616-02-5	95%	0.05g	$465.0	2024-06-18
Enamine	EN300-257435-0.1g	(5-methylfuran-3-yl)boronic acid	1146616-02-5	95%	0.1g	$608.0	2024-06-18
Enamine	EN300-257435-0.25g	(5-methylfuran-3-yl)boronic acid	1146616-02-5	95%	0.25g	$870.0	2024-06-18
Enamine	EN300-257435-0.5g	(5-methylfuran-3-yl)boronic acid	1146616-02-5	95%	0.5g	$1371.0	2024-06-18

(5-Methylfuran-3-yl)boronic acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

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